Cas no 33082-84-7 (Urea,N-(2-chloroethyl)-N'-[4-(1-methylethyl)cyclohexyl]-)

• Product Name: Urea,N-(2-chloroethyl)-N'-[4-(1-methylethyl)cyclohexyl]-
• CAS No: 33082-84-7
• MF: C₁₂H₂₃ClN₂O
• MW: 246.776822328568
• CID: 320481
• PubChem ID: 278589
• Update Time: 2025-04-19

Urea,N-(2-chloroethyl)-N'-[4-(1-methylethyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-[4-(1-methylethyl)cyclohexyl]-
• NSC-128302
• DTXSID80299117
• 33082-84-7
• NSC128302
• 1-(2-chloroethyl)-3-[4-(propan-2-yl)cyclohexyl]urea

• Inchi： 1S/C12H23ClN2O/c1-9(2)10-3-5-11(6-4-10)15-12(16)14-8-7-13/h9-11H,3-8H2,1-2H3,(H2,14,15,16)
• InChI Key： RPLGVVBDAOITKF-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 246.15009
• Monoisotopic Mass: 246.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13